Abstract
A highly efficient silver-catalyzed dibenzylation of acetanilides by employing the benzhydrol derivatives as the coupling partners to yield triphenylmethane derivatives has been developed. Various functional groups were tolerated, leading to the corresponding products in moderate to good yields. Preliminary experimental results indicated that the silver ions activate the arene rings and the strong acid TfOH provides the carbocations.
